Cas no 2079885-05-3 (L-Moses)

• Product Name: L-Moses
• CAS No: 2079885-05-3
• MF: C₂₁H₂₄N₆
• MW: 360.455463409424
• CID: 4636031
• PubChem ID: 131698638
• Update Time: 2024-11-04

L-Moses Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-N1,N1-Dimethyl-N2-(3-methyl-1,2,4-triazolo[3,4-a]phthalazin-6-yl)-1-phenyl-1,2-propanediamine
• L-45
• L-Moses
• (1S,2S)-N1,N1-Dimethyl-N2-(3-methyl-1,2,4-triazolo[3,4-a]phthalazin-6-yl)-1-phenyl-1,2-propanediamine (ACI)
• AKOS034831610
• MS-25710
• (1S,2S)-1-N,1-N-dimethyl-2-N-(3-methyl-[1,2,4]triazolo[3,4-a]phthalazin-6-yl)-1-phenylpropane-1,2-diamine
• NSC-796065
• BM163671
• CHEMBL4570969
• GLXC-10988
• G16174
• GTPL11703
• HY-101125
• DA-64825
• NSC796065
• 2079885-05-3
• SCHEMBL23683014
• CS-0020886
• BDBM50512980

• MDL： MFCD31563590
• Inchi： 1S/C21H24N6/c1-14(19(26(3)4)16-10-6-5-7-11-16)22-20-17-12-8-9-13-18(17)21-24-23-15(2)27(21)25-20/h5-14,19H,1-4H3,(H,22,25)/t14-,19+/m0/s1
• InChI Key： MSFPLTWUFWOKBX-IFXJQAMLSA-N
• SMILES： CC1=NN=C2C3C=CC=CC=3C(=NN12)N[C@@H](C)[C@H](C1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 360.20624479g/mol
• Monoisotopic Mass: 360.20624479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.4Ų

L-Moses Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines